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Compound of Interest

Compound Name: SH-Tripeptide-4

Cat. No.: B15177830

A Note to the Reader: The request specified information regarding "SH-Tripeptide-4." While
"SH-Tripeptide-4" is a recognized cosmetic ingredient (INCI name), there is a notable lack of
publicly available scientific literature detailing its specific molecular structure, mechanism of
action, and quantitative data in the context of regenerative medicine. The "SH" designation
likely indicates "synthetic human,” but without further information, providing detailed,
scientifically-backed application notes and protocols is not feasible.

However, the field of regenerative medicine has extensively studied another tripeptide with
profound therapeutic effects: GHK-Cu (Copper Tripeptide-1). Given its well-documented role in
tissue regeneration and wound healing, this report will focus on GHK-Cu as a representative
and thoroughly researched therapeutic tripeptide. The principles, protocols, and data presented
here for GHK-Cu are foundational to understanding the potential applications of similar
tripeptides in regenerative medicine.

Application Notes for GHK-Cu (Copper Tripeptide-1)

Introduction:

GHK-Cu is a naturally occurring copper-binding peptide with the amino acid sequence glycyl-L-
histidyl-L-lysine. It was first isolated from human plasma and has demonstrated a wide range of
regenerative and protective actions.[1][2] Its ability to modulate tissue remodeling, stimulate the
synthesis of extracellular matrix components, and exert anti-inflammatory and antioxidant
effects makes it a compelling therapeutic agent in regenerative medicine.[1][3][4][5]
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Mechanism of Action:

The therapeutic effects of GHK-Cu are multi-faceted. A primary mechanism involves its ability
to chelate and deliver copper ions to cells, which are essential cofactors for enzymes involved
in tissue repair and antioxidant defense, such as lysyl oxidase and superoxide dismutase.[4][6]
GHK-Cu also modulates the expression of numerous genes involved in tissue regeneration.[1]
It can stimulate the synthesis of collagen, elastin, proteoglycans, and glycosaminoglycans,
which are crucial components of the extracellular matrix.[1][3][5] Furthermore, GHK-Cu has
been shown to attract immune and endothelial cells to the site of injury, promoting
angiogenesis and modulating the inflammatory response.[2][5][7]

Key Signaling Pathways:
GHK-Cu influences several key signaling pathways involved in tissue regeneration:

o Transforming Growth Factor-3 (TGF-3) Pathway: GHK-Cu can upregulate genes in the TGF-
B pathway, which plays a critical role in wound healing, cell differentiation, and extracellular
matrix synthesis.[1]

« Integrin and p63 Signaling: In epidermal stem cells, GHK-Cu has been found to increase the
expression of integrins and p63, suggesting a role in maintaining the proliferative potential of
these cells.[2]

» Anti-inflammatory Pathways: GHK-Cu can downregulate pro-inflammatory cytokines such as
TNF-a and IL-6, thereby reducing inflammation at the site of injury.[7][8]
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GHK-Cu Signaling Pathways

Therapeutic Applications:
Based on its mechanism of action, GHK-Cu has potential therapeutic applications in:

e Wound Healing: Accelerating the healing of acute and chronic wounds, including diabetic
ulcers and ischemic wounds.[1][2][9]

o Skin Regeneration: Improving skin elasticity, firmness, and clarity, and reducing fine lines
and wrinkles.[1]

o Hair Growth: Increasing hair growth and thickness by enlarging hair follicle size.[1]

» Tissue Repair: Promoting the repair of various tissues, including skin, connective tissue,
bone, and nerve tissue.[1][7]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the effects of GHK-
Cu.

Table 1: In Vitro Effects of GHK-Cu

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15177830?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC6073405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4508379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6893953/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6073405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6073405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6073405/
https://newsroompanama.com/2025/04/09/ghk-cu-a-summary-of-this-peptide-in-regenerative-research/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Concentration
Cell Type Result Reference
Measured of GHK-Cu
Increased
Human Dermal Collagen production of
] ] 1 nM -100 nM [1]
Fibroblasts Synthesis collagen and
elastin.
o 12.5-fold
Human Dermal Cell Viability - ) )
] ) Not specified increase in cell [1]
Fibroblasts (with LED) o
viability.
) 230% increase in
Human Dermal bFGF Production - o
] ) Not specified basic fibroblast [1]
Fibroblasts (with LED)
growth factor.
Collagen 70% increase in
Human Dermal ) ) »
) Synthesis (with Not specified collagen [1]
Fibroblasts )
LED) synthesis.
Human Umbilical _
) ) ) ) 100 uMm 33.1% increased
Vein Endothelial Cell Proliferation ] ) ) [10]
(liposomal) proliferation rate.
Cells (HUVECS)
25.4 times
Collagen IV o ) )
Human Dermal ) ) 1:9 ratio with increase in
) Synthesis (with [11]
Fibroblasts LMW HA collagen IV
LMW HA) _
synthesis.

Table 2: In Vivo and Clinical Effects of GHK-Cu
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Parameter Treatment
Study Type . Result Reference
Measured Details
55.8% reduction
o ) GHK-Cu cream ] ]
Clinical Trial ) ) ) in wrinkle volume
] Wrinkle Volume twice daily for 8 [1]
(Facial Cream) compared to
weeks
control.
32.8% reduction
o ) GHK-Cu cream ) )
Clinical Trial ) ) ) in wrinkle depth
) Wrinkle Depth twice daily for 8 [1]
(Facial Cream) compared to
weeks
control.
o ) ] ) GHK-Cu cream Increased skin
Clinical Trial Skin Density and ) ) )
) ] twice daily for 12 density and [1]
(Facial Cream) Thickness ]
weeks thickness.
70% of women
o ) showed
Clinical Trial Collagen GHK-Cu cream )
) ) ) improved [1]
(Thigh Skin) Production for 12 weeks
collagen
production.
_ GHK-
Animal Model ) ) )
Collagen incorporated 9-fold increase in
(Rat Wound - [1]
) Deposition collagen collagen.
Healing) i
dressing
Animal Model )
Wound Healing GHK-Cu- Shortened to 14
(Mouse Scald ] ) o [10]
Time liposomes days post-injury.
Wound)
Animal Model GHK-Cu- ]
] 84.61% healing
(Rat Burn Wound Healing encapsulated 9]
observed.
Wound) polymer
o ) Subdermal Average of 28%
Clinical Trial ] GHK-Cu gel for3 ]
) Collagen/Elastin increase in [12]
(Facial Gel) ) months )
Density density.
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Experimental Protocols

1. Cell Proliferation Assay (CCK-8 Assay)

This protocol is based on the methodology described for assessing the effect of GHK-Cu-
liposomes on the proliferation of Human Umbilical Vein Endothelial Cells (HUVECS).[10]

Start: Seed HUVECSs in 96-well plates

L Start: Culture Human Dermal Fibroblasts

Incubate for 24h
in complete medium

and/or other agents for a
specified duration

¢ Treat cells with GHK-Cu

Treat cells with GHK-Cu
(e.g., 10, 50, 100 puMm)

and controls for 24h

Harvest cells and extract total RNA

Add 10 pL CCK-8 solution
to each well
Perform reverse transcription to
synthesize cDNA

Incubate at 37°C for 1-2h

Perform quantitative PCR (gPCR)
with primers for collagen genes

(e.g., COL1A1, COL4A1) and a
housekeeping gene

Measure absorbance at 450 nm

using a microplate reader

Analyze qPCR data using the

Analyze data to determine AACt method to determine
cell viability and proliferation rate relative gene expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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